5-(3-Formylphenyl)-2-hydroxyisonicotinic acid, 95%

• IUPAC Name: 5-(3-formylphenyl)-2-oxo-1H-pyridine-4-carboxylic acid
• InChI: InChI=1S/C13H9NO4/c15-7-8-2-1-3-9(4-8)11-6-14-12(16)5-10(11)13(17)18/h1-7H,(H,14,16)(H,17,18)
• InChI Key: CANIKYJODGUZAD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)C2=CNC(=O)C=C2C(=O)O)C=O
• Molecular Formula: C13H9NO4
• DSSTOX Substance ID: DTXSID50687027
• Molecular Weight: 243.21 g/mol
• CAS RN: 1261945-51-0

Description

5-(3-Formylphenyl)-2-hydroxyisonicotinic acid (5-FPHIN) is an important intermediate compound in the synthesis of several pharmaceuticals. It is an aromatic compound containing a carboxylic acid group, with a molecular weight of 166.18 g/mol. 5-FPHIN has a variety of applications in the laboratory, ranging from its use as a reagent to its ability to act as a substrate in biochemical reactions. In

Mechanism of Action

The mechanism of action of 5-(3-Formylphenyl)-2-hydroxyisonicotinic acid, 95% is not fully understood. However, it is thought to act as a substrate for certain enzymes, which can then catalyze the formation of new compounds. Additionally, it is thought to interact with certain receptors in the body, which can then activate certain biochemical pathways.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-(3-Formylphenyl)-2-hydroxyisonicotinic acid, 95% are not well understood. However, it is thought to have an effect on the enzyme systems of the body, as well as the biochemical pathways involved in certain metabolic processes. Additionally, it is thought to interact with certain receptors in the body, which can then activate certain biochemical pathways.

Advantages and Limitations for Lab Experiments

The main advantage of using 5-(3-Formylphenyl)-2-hydroxyisonicotinic acid, 95% in laboratory experiments is its availability and relatively low cost. Additionally, it is relatively easy to synthesize and can be used as a reagent in the synthesis of other compounds. However, there are some limitations to its use in laboratory experiments. For example, it is not very stable and can degrade over time, and it can be toxic if not handled properly.

Future Directions

The future of 5-(3-Formylphenyl)-2-hydroxyisonicotinic acid, 95% is promising. It has a variety of potential applications in the laboratory, including its use as a reagent in the synthesis of pharmaceuticals and other compounds, its ability to act as a substrate for certain enzymes, and its potential to interact with certain receptors in the body. Additionally, further research into its biochemical and physiological effects could lead to new discoveries in the field of pharmaceuticals. Additionally, further research into its stability and toxicity could lead to the development of new methods for its safe use in laboratory experiments.

Synthesis Methods

5-(3-Formylphenyl)-2-hydroxyisonicotinic acid, 95% can be synthesized by a variety of methods. The most common method involves the reaction of 3-formylphenol with isonicotinic acid in the presence of an acid catalyst. This reaction is carried out at a temperature of 100°C for two hours in an inert atmosphere. The product is then isolated by extraction with a suitable solvent, such as ethyl acetate, followed by precipitation with aqueous sodium chloride.

Scientific Research Applications

5-(3-Formylphenyl)-2-hydroxyisonicotinic acid, 95% has a variety of scientific research applications. It is used in the synthesis of pharmaceuticals, such as anti-cancer drugs, and is also used as a reagent in the synthesis of a variety of other compounds. It is also used in the study of enzyme kinetics, as it can act as a substrate for certain enzymes. Additionally, it is used in the study of biochemical pathways, as it can be used to study the effects of various compounds on biochemical pathways.